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Compound of Interest

7-Bromo-1-methylindoline-2, 3-
Compound Name:

dione
CAS No.: 906660-35-3
Cat. No.: B2862226

Get Quote

Introduction & Compound Profile

7-Bromo-1-methylindoline-2,3-dione is a halogenated N-methylated isatin derivative. The
introduction of the bromine atom at the C7 position, combined with N-methylation, significantly
alters the electronic properties and lipophilicity of the core isatin scaffold compared to its parent
compounds. These modifications are critical for enhancing membrane permeability and
metabolic stability in drug candidates.

This guide outlines a self-validating analytical workflow to confirm identity, regiochemistry
(distinguishing from the common 5-bromo isomer), and purity.

Compound Specification Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2862226#bc-rfq
https://www.benchchem.com/product/b2862226/docs?utm_src=pdf-body#application-note-analytical-characterization-of-7-bromo-1-methylindoline-2-3-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2862226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Specification
IUPAC Name 7-Bromo-1-methylindoline-2,3-dione
CAS Number 906660-35-3
C
Molecular Formula H
BrNO
Molecular Weight 240.06 g/mol
238.96 (for
Monoisotopic Mass
Br)
Appearance Orange to Red Crystalline Solid
Solubility Soluble in DMSO, DMF, DCM; Sparingly soluble

in MeOH; Insoluble in Water

Analytical Workflow Strategy

The following workflow ensures complete structural validation. The critical path involves

distinguishing the 7-bromo regioisomer from the 5-bromo analog using NMR dynamics and

confirming the halogen presence via Mass Spectrometry isotope profiling.
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Figure 1: Analytical Characterization Workflow. Blue nodes indicate input/process, Diamond
indicates decision gate, Green indicates final output.

Protocol 1: Structural Elucidation via NMR[4]

Distinguishing 7-bromo-1-methylisatin from 5-bromo-1-methylisatin is the most critical analytical
challenge. In the 5-bromo isomer, the proton at C7 is present and spatially close to the N-
methyl group. In the 7-bromo isomer, C7 is substituted, eliminating this proton.

Experimental Parameters

¢ Instrument: 400 MHz or higher (600 MHz recommended for NOE studies).
e Solvent: DMSO-

(Preferred for solubility) or CDCI

e Temperature: 298 K.

Expected H NMR Chemical Shifts (DMSO- )

Approx.[1][2][3]
Proton Assignment  Multiplicity Shift ( Diagnostic Feature
ppm)
Sharp singlet confirms
N-CH Singlet (3H) 3.20 - 3.50 P sing
N-methylation.
H-4 Doublet (d) 7.50 -7.60 Coupled to H-5.
] Coupled to H-4 and H-
H-5 Triplet (t) / dd 7.00-7.15 6
Coupled to H-5;
H-6 Doublet (d) 7.60-7.75 Deshielded by

adjacent Br.
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Note: In the 7-bromo isomer, the aromatic region integrates to 3 protons. The pattern is
typically d-t-d or d-dd-d depending on resolution.

Critical Validation: NOESY/ROESY Experiment
To conclusively prove the Bromine is at position 7:
e Run a 2D NOESY spectrum.

e Target Interaction: Look for cross-peaks between the N-Methyl singlet (~3.2 ppm) and the
Aromatic region.

o 7-Bromo Isomer (Target):NO cross-peak observed. The C7 position is occupied by Br; the
nearest proton (H6) is too far for a strong NOE signal.

o 5-Bromo Isomer (Impurity):Strong cross-peak observed between N-Me and H7 (doublet
around 7.4-7.8 ppm).

Protocol 2: Mass Spectrometry (Isotope Profiling)

Bromine possesses a unique isotopic signature that serves as a "fingerprint” for identity
confirmation.

Methodology

 lonization: ESI+ (Electrospray lonization, Positive Mode) or APCI.

e Solvent: Methanol + 0.1% Formic Acid.[4]

Acceptance Criteria

o Base Peak: Observe

at m/z 240.0 (approx).

 |sotope Pattern (The "1:1 Rule"):

o Bromine exists as
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Br (50.7%) and
Br (49.3%).

o The mass spectrum MUST show two peaks of nearly equal intensity separated by 2 mass
units.

o Peak A: m/z ~240 (

Br isotope)

o Peak B: m/z ~242 (

Br isotope)

o Ratio: Intensity of Peak A/ Peak B
1.0.
Failure to observe this 1:1 doublet indicates de-bromination or incorrect synthesis.

Protocol 3: HPLC Purity Profiling

Isatin derivatives can degrade via ring-opening (hydrolysis) under basic conditions. A robust
Reverse-Phase method is required to separate the intact drug from hydrolyzed "isatinic acid"
impurities.

Method Parameters
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Parameter Condition

C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

Column 100 mm, 3.5

m

) Water + 0.1% Formic Acid (Maintains acidic pH
Mobile Phase A ) )
to prevent ring opening)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

0-2 min: 10% B (Isocratic hold)2-15 min: 10%

Gradient 90% B (Linear Gradient)15-18 min: 90% B
(Wash)18-20 min: 10% B (Re-equilibration)
] UV at 254 nm (Aromatic core) and 300 nm
Detection _
(Conjugated ketone)
Column Temp 30°C

Data Interpretation[4][7][9][10][11][12]

e Retention Time (RT): 7-Bromo-1-methylisatin is relatively lipophilic due to the Br and Methyl
groups. Expect elution late in the gradient (approx. 10-12 min).

e Impurity Flag: A broad, early-eluting peak (RT < 3 min) usually indicates the hydrolyzed ring-
opened acid form (2-(2-amino-3-bromo-N-methylphenyl)-2-oxoacetic acid), often caused by
improper storage in wet solvents.

References

¢ Synthesis and Antibacterial Screening

o Synthesis of substituted isatins as potential antibacterial agents.[3] (2019). California State
University.

o Crystal Structure of Analog (7-Bromoisatin)
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o Golen, J. A., & Manke, D. R. (2016).[5] 7-Bromo-1H-indole-2,3-dione.[6] IUCrData.[2][5]

¢ General Isatin NMR Characterization
o 1H-NMR spectrum of Isatin. ResearchGate.[7]
e Compound Database Entry

o 7-Bromo-1-methylindoline-2,3-dione (CAS 906660-35-3).[6] BLD Pharm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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